10,10'-Oxybisphenoxarsine
10,10'-Oxybisphenoxarsine
Phenoxarsine, 10,10'-oxydi- appears as a clear light yellow liquid with a mild odor. Insoluble in water and slightly denser than water. Contact may severely irritate skin, eyes, and mucous membranes.
Brand Name:
Vulcanchem
CAS No.:
58-36-6
VCID:
VC0035948
InChI:
InChI=1S/C24H16As2O3/c1-5-13-21-17(9-1)25(18-10-2-6-14-22(18)27-21)29-26-19-11-3-7-15-23(19)28-24-16-8-4-12-20(24)26/h1-16H
SMILES:
C1=CC=C2C(=C1)OC3=CC=CC=C3[As]2O[As]4C5=CC=CC=C5OC6=CC=CC=C64
Molecular Formula:
C24H16As2O3
Molecular Weight:
502.2 g/mol
10,10'-Oxybisphenoxarsine
CAS No.: 58-36-6
Main Products
VCID: VC0035948
Molecular Formula: C24H16As2O3
Molecular Weight: 502.2 g/mol
CAS No. | 58-36-6 |
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Product Name | 10,10'-Oxybisphenoxarsine |
Molecular Formula | C24H16As2O3 |
Molecular Weight | 502.2 g/mol |
IUPAC Name | 10-phenoxarsinin-10-yloxyphenoxarsinine |
Standard InChI | InChI=1S/C24H16As2O3/c1-5-13-21-17(9-1)25(18-10-2-6-14-22(18)27-21)29-26-19-11-3-7-15-23(19)28-24-16-8-4-12-20(24)26/h1-16H |
Standard InChIKey | VCRZAKVGPJFABU-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)OC3=CC=CC=C3[As]2O[As]4C5=CC=CC=C5OC6=CC=CC=C64 |
Canonical SMILES | C1=CC=C2C(=C1)OC3=CC=CC=C3[As]2O[As]4C5=CC=CC=C5OC6=CC=CC=C64 |
Melting Point | 363 to 365 °F (EPA, 1998) |
Physical Description | Phenoxarsine, 10,10'-oxydi- appears as a clear light yellow liquid with a mild odor. Insoluble in water and slightly denser than water. Contact may severely irritate skin, eyes, and mucous membranes. |
Description | Phenoxarsine, 10,10'-oxydi- appears as a clear light yellow liquid with a mild odor. Insoluble in water and slightly denser than water. Contact may severely irritate skin, eyes, and mucous membranes. |
Synonyms | 10,10’-bis(Phenoxyarsinyl)oxide;10,10’-Oxidiphenoxarsine;10,10’-oxybis-10h-phenoxarsin;10,10’-oxybis-phenoxyarsin;10,10’-oxybisphenoxyarsine;10,10’-oxybis-Phenoxyarsine;10,10’-oxybisphenoxy-arsine;10,10’-oxydi-phenoxarsin |
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PubChem Compound | 6017 |
Last Modified | Nov 11 2021 |
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